1,1'-(2-chloro-4-nitro-1,3-phenylene)bis(4-methylpiperazine)

• IUPAC Name: 1-[2-chloro-3-(4-methylpiperazin-1-yl)-4-nitrophenyl]-4-methylpiperazine
• InChI: InChI=1S/C16H24ClN5O2/c1-18-5-9-20(10-6-18)13-3-4-14(22(23)24)16(15(13)17)21-11-7-19(2)8-12-21/h3-4H,5-12H2,1-2H3
• InChI Key: CJOVTHJMUNPOJT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C(=C(C=C2)[N+](=O)[O-])N3CCN(CC3)C)Cl
• Molecular Formula: C16H24ClN5O2
• Molecular Weight: 353.8 g/mol

Description

1,1'-(2-chloro-4-nitro-1,3-phenylene)bis(4-methylpiperazine) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CMMP and is a member of the piperazine family of compounds. CMMP has been shown to have several interesting properties that make it a promising candidate for use in various research fields.

Mechanism of Action

The exact mechanism of action of CMMP is not well understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in the inflammatory response. CMMP has been shown to inhibit the activity of several key enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
CMMP has been shown to have several interesting biochemical and physiological effects. In addition to its anti-inflammatory properties, CMMP has also been shown to have potent antioxidant activity. This compound has been shown to scavenge free radicals and protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMMP in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for its target enzymes and signaling pathways, making it an ideal candidate for use in various research applications. However, one of the limitations of using CMMP is its potential toxicity. This compound has been shown to be toxic at high concentrations, and care must be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research involving CMMP. One promising area of research involves the development of novel drug candidates based on the structure of CMMP. Researchers are currently exploring the potential of modifying the structure of CMMP to develop more potent and selective compounds for use in various therapeutic applications. Additionally, researchers are also exploring the potential of using CMMP as a tool for studying the mechanisms of inflammation and oxidative stress in various disease states. By gaining a better understanding of the mechanisms involved in these processes, researchers may be able to develop more effective treatments for a wide range of diseases.

Synthesis Methods

The synthesis of CMMP is a multi-step process that involves the reaction of 2-chloro-4-nitroaniline with 4-methylpiperazine. The reaction is typically carried out in the presence of a catalyst and under carefully controlled conditions to ensure high yields of the desired product. The synthesis of CMMP has been extensively studied, and several different methods have been developed for its production.

Scientific Research Applications

CMMP has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of CMMP as a potential drug candidate for the treatment of various diseases. CMMP has been shown to have potent anti-inflammatory properties and has been studied as a potential treatment for conditions such as arthritis, asthma, and other inflammatory disorders.